Cas no 1256819-54-1 (5-bromo-3-propan-2-yl-1H-pyrrolo2,3-bpyridine)

• Product Name: 5-bromo-3-propan-2-yl-1H-pyrrolo2,3-bpyridine
• CAS No: 1256819-54-1
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• MDL: MFCD18259328
• CID: 4565204
• PubChem ID: 90286556
• Update Time: 2025-11-02

5-bromo-3-propan-2-yl-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-isopropyl-1H-pyrrolo[2,3-b]pyridine
• 5-bromo-3-propan-2-yl-1H-pyrrolo[2,3-b]pyridine
• W10480
• 5-bromo-3-(propan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• 1256819-54-1
• CS-0036545
• AKOS027255541
• SCHEMBL15882584
• IXAPSKJAKDXZQR-UHFFFAOYSA-N
• DB-206871
• EN300-803642
• 5-Bromo-3-(1-methylethyl)-1H-pyrrolo[2,3-b]pyridine
• AS-66703
• MFCD18259328
• 5-bromo-3-propan-2-yl-1H-pyrrolo2,3-bpyridine

• MDL： MFCD18259328
• Inchi： 1S/C10H11BrN2/c1-6(2)9-5-13-10-8(9)3-7(11)4-12-10/h3-6H,1-2H3,(H,12,13)
• InChI Key： IXAPSKJAKDXZQR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(=CN2)C(C)C

Computed Properties

• Exact Mass: 238.01056g/mol
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-bromo-3-propan-2-yl-1H-pyrrolo2,3-bpyridine

5-Bromo-3-propan-2-yl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1256819-54-1): A Versatile Heterocyclic Compound with Promising Applications

The 5-bromo-3-propan-2-yl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1256819-54-1) is a fascinating heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This brominated pyrrolopyridine derivative belongs to an important class of nitrogen-containing heterocycles that serve as key building blocks in medicinal chemistry, materials science, and agrochemical research.

From a structural perspective, the 5-bromo-3-isopropyl-1H-pyrrolo[2,3-b]pyridine features a fused bicyclic system consisting of a pyrrole ring condensed with a pyridine moiety. The presence of the bromine atom at position 5 and the isopropyl group at position 3 makes this compound particularly interesting for further functionalization and derivatization. These structural characteristics contribute to its potential as a versatile intermediate in organic synthesis.

Recent trends in pharmaceutical research have highlighted the importance of pyrrolopyridine scaffolds in drug discovery. The 5-bromo-3-propan-2-yl-1H-pyrrolo[2,3-b]pyridine structure has shown promise in the development of kinase inhibitors, with particular relevance to cancer therapeutics. Researchers are actively exploring its potential in targeting specific protein kinases involved in cell signaling pathways, responding to the growing demand for more selective and effective anticancer agents.

In the field of materials science, this brominated heterocyclic compound has attracted attention for its potential applications in organic electronics. The electron-rich nature of the pyrrolopyridine core, combined with the presence of the bromine substituent, makes it a candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaics. These applications align with current global interests in sustainable energy solutions and green technologies.

The synthesis of 5-bromo-3-propan-2-yl-1H-pyrrolo[2,3-b]pyridine typically involves multi-step procedures starting from commercially available pyridine derivatives. Recent advances in synthetic methodologies have focused on improving the efficiency and sustainability of these processes, reflecting the chemical industry's growing emphasis on green chemistry principles. Researchers are particularly interested in developing catalytic systems that can introduce the isopropyl group and bromine atom with higher selectivity and yield.

Analytical characterization of this compound presents several interesting aspects. The bromine atom in the molecular structure provides a distinctive signature in mass spectrometry analysis, while the proton NMR spectrum of 5-bromo-3-propan-2-yl-1H-pyrrolo[2,3-b]pyridine shows characteristic patterns that aid in structural confirmation. These analytical features are particularly valuable for quality control in industrial applications and research settings.

From a commercial perspective, the demand for pyrrolopyridine derivatives like 5-bromo-3-propan-2-yl-1H-pyrrolo[2,3-b]pyridine has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing these specialized building blocks for their drug discovery programs. The market growth reflects broader trends in personalized medicine and targeted therapies, where such heterocyclic compounds play increasingly important roles.

Storage and handling recommendations for 5-bromo-3-propan-2-yl-1H-pyrrolo[2,3-b]pyridine follow standard protocols for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, proper laboratory practices should always be followed when working with this material, including the use of appropriate personal protective equipment.

The future outlook for 5-bromo-3-propan-2-yl-1H-pyrrolo[2,3-b]pyridine appears promising, with potential applications extending beyond its current uses. Emerging research areas such as chemical biology and supramolecular chemistry may find novel applications for this versatile scaffold. Additionally, the continued development of more efficient synthetic routes may make this compound more accessible for various industrial and academic applications.

For researchers interested in working with 5-bromo-3-isopropyl-1H-pyrrolo[2,3-b]pyridine, it's important to consult the latest scientific literature for updates on its properties and applications. The compound's unique structural features and reactivity patterns offer numerous opportunities for innovation in synthetic chemistry and molecular design. As the scientific community's understanding of this pyrrolopyridine derivative deepens, we can expect to see more creative applications emerge in the coming years.

In conclusion, 5-bromo-3-propan-2-yl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1256819-54-1) represents an important member of the heterocyclic compounds family with diverse potential applications. Its significance in medicinal chemistry, combined with emerging uses in materials science, positions this compound as a valuable target for both academic research and industrial development. The continued exploration of its properties and applications will undoubtedly contribute to advancements in multiple scientific disciplines.